Cas no 939760-37-9 (Tert-Butyl 2-(aminomethyl)azetidine-1-carboxylate)

Tert-Butyl 2-(aminomethyl)azetidine-1-carboxylate structure
939760-37-9 structure
Product Name:Tert-Butyl 2-(aminomethyl)azetidine-1-carboxylate
CAS No:939760-37-9
MF:C9H18N2O2
MW:186.251422405243
MDL:MFCD08544502
CID:859001
PubChem ID:16244613
Update Time:2024-10-25

Tert-Butyl 2-(aminomethyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 2-(aminomethyl)azetidine-1-carboxylate
    • 2-AMINOMethyl-AZETIDINE-1-CARBOXYLIc acid TERT-BUTYL ESTER
    • 2-AMINOMETHYL-1-BOC-AZETIDINE
    • 1-Boc-2-Aminomethylazetidine
    • 1-Boc-2-(aminomethyl)azetidine
    • HT806
    • PB22180
    • FCH1136175
    • OR309032
    • AX8219807
    • ST1271450
    • AB0027771
    • W9646
    • 2-AMINOMETHylazetidinE-1-CARBOX
    • 1,1-Dimethylethyl 2-(aminomethyl)-1-azetidinecarboxylate (ACI)
    • 1,1-Dimethylethyl 2-(aminomethyl)-1-azetidinecarboxylate
    • SY098426
    • SY097169
    • 939760-37-9
    • PB19595
    • XTIGSUFOTRCYOO-UHFFFAOYSA-N
    • (R)-(1-Boc-2-azetidinyl)methanamine
    • DB-003254
    • SCHEMBL1630474
    • GS-4003
    • AKOS015907268
    • EN300-633463
    • DB-352824
    • tert-Butyl2-(aminomethyl)azetidine-1-carboxylate
    • SY104912
    • PB13979
    • CS-W018739
    • (S)-(1-Boc-2-azetidinyl)methanamine
    • MFCD17215571
    • MFCD21642079
    • MFCD08544502
    • Tert-Butyl 2-(aminomethyl)azetidine-1-carboxylate
    • MDL: MFCD08544502
    • Inchi: 1S/C9H18N2O2/c1-9(2,3)13-8(12)11-5-4-7(11)6-10/h7H,4-6,10H2,1-3H3
    • InChI Key: XTIGSUFOTRCYOO-UHFFFAOYSA-N
    • SMILES: O=C(N1C(CN)CC1)OC(C)(C)C

Computed Properties

  • Exact Mass: 186.136827821g/mol
  • Monoisotopic Mass: 186.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.6
  • XLogP3: 0.4

Tert-Butyl 2-(aminomethyl)azetidine-1-carboxylate Security Information

Tert-Butyl 2-(aminomethyl)azetidine-1-carboxylate Pricemore >>

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Tert-Butyl 2-(aminomethyl)azetidine-1-carboxylate Production Method

Production Method 1

Reaction Conditions
Reference
Preparation of substituted phthalazinylphenols as inhibitors of NLRP3
, World Intellectual Property Organization, , ,

Tert-Butyl 2-(aminomethyl)azetidine-1-carboxylate Preparation Products

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